Cas no 28166-41-8 (alpha-Cyano-4-hydroxycinnamic acid)

Alpha-Cyano-4-hydroxycinnamic acid (CHCA) is a crystalline organic compound widely used as a matrix in matrix-assisted laser desorption/ionization (MALDI) mass spectrometry. Its key advantages include strong UV absorption, efficient ionization properties, and compatibility with a broad range of analytes, particularly peptides and small proteins. CHCA facilitates soft ionization, minimizing fragmentation and enabling precise mass determination. Its high sensitivity and reproducibility make it a preferred choice for proteomics and biomolecular analysis. The compound’s stability and solubility in common organic solvents further enhance its utility in sample preparation. CHCA is a standard matrix for MALDI-TOF applications, ensuring reliable performance in analytical workflows.
alpha-Cyano-4-hydroxycinnamic acid structure
28166-41-8 structure
Product Name:alpha-Cyano-4-hydroxycinnamic acid
CAS No:28166-41-8
MF:C10H7NO3
MW:189.167482614517
MDL:MFCD00004204
CID:260763
PubChem ID:9794103
Update Time:2025-05-20

alpha-Cyano-4-hydroxycinnamic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid,2-cyano-3-(4-hydroxyphenyl)-
    • alpha-Cyano-4-hydroxycinnamic Acid
    • (E)-2-Cyano-3-(4-hydroxyphenyl)acrylic acid
    • CHC
    • α-CYANO-4-HYDROXYCINNAMIC ACID
    • &alpha
    • 2-Cyano-3-(4-hydroxyphenyl)acrylic Acid
    • 4-HCCA
    • ACCA
    • A-CYANO-4-HYDROXYCINNAMIC ACID
    • Ganaxolone
    • α-CCA
    • α-CHCA
    • CHCA
    • alpha-Cyano
    • alpha-CHCA
    • (2E)-2-cyano-3-(4-hydroxyphenyl)prop-2-enoic acid
    • alpha-cyano-4-hydroxy-cinnamic acid
    • AFVLVVWMAFSXCK-VMPITWQZSA-N
    • 1-carboxy-1-cyano-2-(4-hydroxyphenyl)ethylene
    • Q63391607
    • alpha-CCA
    • 2-Propenoic acid, 2-cyano-3-(4-hydroxyphenyl)-
    • Spectrum5_001633
    • 2-Cyano-3-(4-hydroxyphenyl)-2-propenoic acid
    • BSPBio_00226
    • α-Cyano-4-hydroxycinnamate
    • (E)-2-cyano-3-(4-hydroxyphenyl)prop-2-enoic acid
    • alpha-Cyano-4-hydroxycinnamic acid, purum, >=99.0% (HPLC)
    • alpha-Cyano-4-hydroxycinnamic acid, matrix substance for MALDI-MS, Ultra pure
    • 2-cyano-3-(4-hydroxyphenyl)prop-2-enoic acid
    • SCHEMBL26825
    • BSPBio_002260
    • MLS002207285
    • AMY11197
    • HMS500K21
    • NCGC00094622-01
    • BRD-K60302405-001-02-9
    • BDBM4350
    • A-
    • alpha-Cyano-4-hydroxycinnamic acid, suitable for MALDI-TOF MS
    • (2E)-2-Cyano-3-(4-hydroxyphenyl)-2-propenoic acid #
    • DTXSID501018295
    • 2-Propenoic acid, 2-cyano-3-(4-hydroxyphenyl)-, (2E)-
    • alpha -cyano-4-hydroxycinnamic acid
    • benzylidenemalononitrile (BMN) deriv. 34
    • BRD-K60302405-001-04-5
    • GEO-00838
    • s8612
    • .alpha.-Cyano-4-hydroxycinnamic acid
    • AKOS000145566
    • alpha-Cyano-4-hydroxycinnamic acid, 97%
    • 122520-77-8
    • SMR001306800
    • CS-0029043
    • alpha-Cyano-4-hydroxycinnamic acid, >=98% (TLC), powder
    • alpha-Cyano-4-hydroxycinnamic acid, matrix substance for MALDI-MS, >=99.0% (HPLC)
    • HY-107641
    • CHEMBL76602
    • A-cyano-4-hydroxycinnamic acid(
    • IDI1_000219
    • a-Cyano-4-hydroxycinnamic acid(a-CHCA)
    • CHEBI:64340
    • BS-16413
    • CCG-39475
    • alpha-Cyano-4-hydroxycinnamic acid, 99%
    • 2-Cyano-3-(4-hydroxyphenyl)propenoic acid
    • T70712
    • MFCD00004204
    • NCGC00094622-02
    • 28166-41-8
    • A-CHCA)
    • BBL103553
    • STL557363
    • alpha-Cyano-4-hydroxycinnamic acid
    • MDL: MFCD00004204
    • Inchi: 1S/C10H7NO3/c11-6-8(10(13)14)5-7-1-3-9(12)4-2-7/h1-5,12H,(H,13,14)/b8-5+
    • InChI Key: AFVLVVWMAFSXCK-VMPITWQZSA-N
    • SMILES: OC1C=CC(/C=C(\C#N)/C(=O)O)=CC=1

Computed Properties

  • Exact Mass: 189.04300
  • Monoisotopic Mass: 189.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.4
  • Topological Polar Surface Area: 81.3

Experimental Properties

  • Color/Form: Yellow powder
  • Density: 1.3175 (rough estimate)
  • Melting Point: 245-250 °C (lit.)
  • Boiling Point: 324.41°C (rough estimate)
  • Flash Point: 194.5 °C
  • Refractive Index: 1.5400 (estimate)
  • Solubility: methanol: 10 mg/mL, clear
  • PSA: 81.32000
  • LogP: 1.38378
  • Solubility: methanol

alpha-Cyano-4-hydroxycinnamic acid Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36
  • FLUKA BRAND F CODES:10-23
  • Hazardous Material Identification: Xi
  • Storage Condition:2-8°C
  • Safety Term:S36/37
  • Risk Phrases:R36/37/38

alpha-Cyano-4-hydroxycinnamic acid Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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